Cas no 6610-54-4 (Lup-20(29)-en-3-ol,acetate, (3a)- (9CI))

• Product Name: Lup-20(29)-en-3-ol,acetate, (3a)- (9CI)
• CAS No: 6610-54-4
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 525436
• PubChem ID: 21155869
• Update Time: 2025-04-19

Lup-20(29)-en-3-ol,acetate, (3a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-3-ol,acetate, (3a)- (9CI)
• [(1R,3aR,5aR,5bR,7aR,9R,11aR,13aR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate
• Lup-20(29)-en-3-ol, acetate, (3alpha)-
• [(1R,3Ar,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate
• 3-Epilupenyl acetateacetate
• Epilupeol acetate
• 3-O-Acetylepilupeol
• Isolupenyl acetate
• AKOS040751701
• 6610-54-4

• Inchi： 1S/C32H52O2/c1-20(2)22-12-15-29(6)18-19-31(8)23(27(22)29)10-11-25-30(7)16-14-26(34-21(3)33)28(4,5)24(30)13-17-32(25,31)9/h22-27H,1,10-19H2,2-9H3/t22-,23+,24-,25+,26+,27+,29+,30-,31+,32+/m0/s1
• InChI Key： ODSSDTBFHAYYMD-OZDORTEPSA-N
• SMILES： O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 468.396731
• Monoisotopic Mass: 468.396731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.4

Experimental Properties

• Density: 1.01
• Boiling Point: 502.7°Cat760mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.524

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids